Cas no 2241865-50-7 (2,4-dibromopyrimidine-5,6-d2)
2,4-dibromopyrimidine-5,6-d2 structure
Product Name:2,4-dibromopyrimidine-5,6-d2
CAS No:2241865-50-7
MF:C4H2Br2N2
MW:239.892402172089
CID:6816960
PubChem ID:172400891
Update Time:2025-03-03
2,4-dibromopyrimidine-5,6-d2 Chemical and Physical Properties
Names and Identifiers
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- 2241865-50-7
- CS-19814
- 2,4-dibromopyrimidine-5,6-d2
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- Inchi: 1S/C4H2Br2N2/c5-3-1-2-7-4(6)8-3/h1-2H/i1D,2D
- InChI Key: AOEHEEBFRCAFGC-QDNHWIQGSA-N
- SMILES: BrC1C([2H])=C([2H])N=C(N=1)Br
Computed Properties
- Exact Mass: 239.86898Da
- Monoisotopic Mass: 237.87103Da
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 78.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.8Ų
2,4-dibromopyrimidine-5,6-d2 Related Literature
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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